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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B1329941

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Reactive Red 180. Adherence to these procedures is essential
for ensuring the safety of all laboratory personnel and maintaining a secure research
environment.

Reactive Red 180, a reactive azo dye, presents potential hazards if not handled correctly. The
primary risks include skin and eye irritation, and sensitization, particularly through inhalation of
the powder form.[1][2][3] This guide outlines the necessary personal protective equipment
(PPE), step-by-step operational procedures, and a detailed disposal plan to mitigate these
risks.

Personal Protective Equipment (PPE) and Exposure
Limits
While a specific occupational exposure limit (OEL) for Reactive Red 180 has not been

established, it is crucial to minimize exposure.[1] The following table summarizes the
recommended PPE and general exposure limits for dust.
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Parameter Specification Source

No specific Threshold Limit
Value (TLV) established.

Occupational Exposure Limit ) ]
Airborne concentrations must [1]

(OEL) .
be kept as low as practically

possible.

Total Inhalable Dust: 10 mg/m3
(8-hour TWA) Respirable Dust:
5 mg/m3 (8-hour TWA)

General Dust Exposure Limits

(as a reference)

Safety glasses with side

Eye Protection shields or chemical splash [11[3]

goggles.

) ] Chemical-resistant gloves
Skin Protection N [11[3][4]
(e.g., nitrile) and a lab coat.

An N95 or higher-rated
_ _ respirator is required when
Respiratory Protection _ . [1][4]
handling the powder form or if

dust generation is likely.[1][4]

Operational Plan: From Receipt to Use

A systematic approach to handling Reactive Red 180 is critical to prevent exposure and
contamination.

Receiving and Storage

¢ Inspect: Upon receipt, inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name and hazard
warnings.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3] Keep the container tightly sealed.
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Preparation and Handling

» Ventilation: All work with Reactive Red 180 powder must be conducted in a certified
chemical fume hood or a designated area with local exhaust ventilation to minimize
inhalation of dust.[3]

o Avoid Dust: Handle the powder carefully to avoid generating dust. Do not dry sweep; if
cleaning is necessary, gently wipe with a damp cloth.

e Weighing: Weigh the dye powder in a fume hood or a ventilated balance enclosure.

o Solution Preparation: When preparing solutions, slowly add the dye powder to the solvent to
prevent splashing and dust formation.

Spill Cleanup

e Minor Spills (Powder):
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising
dust.

o Carefully scoop the material into a labeled, sealable container for hazardous waste
disposal.

o Clean the spill area with soap and water.
e Minor Spills (Liquid):
o Contain the spill using absorbent materials (e.qg., spill pads, vermiculite).

o Absorb the spilled liquid and place the used absorbent materials into a labeled, sealable
container for hazardous waste.

o Clean the spill area with soap and water.

e Major Spills:
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o Evacuate the laboratory and alert others in the vicinity.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.

o Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Plan: Responsible Waste Management

All waste contaminated with Reactive Red 180 must be treated as hazardous waste.[5]

Waste Collection

e Solid Waste: Collect all contaminated solid waste, including used PPE (gloves, etc.),
weighing papers, and spill cleanup materials, in a clearly labeled, leak-proof container.

e Liquid Waste: Collect all unused solutions and contaminated liquids in a separate, clearly
labeled, leak-proof container. Do not pour any Reactive Red 180 waste down the drain.[1]

Waste Labeling

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
("Reactive Red 180"), and a description of the contents (e.g., "Solid waste with Reactive
Red 180," "Aqueous solution of Reactive Red 180").

Waste Disposal

o Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.[1]

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Experimental Workflow for Handling Reactive Red
180
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Caption: Workflow for the safe handling and disposal of Reactive Red 180.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Reactive Red 180]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329941#personal-protective-equipment-for-
handling-reactive-red-180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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